3-Methyl-2-oxabicyclo[2.2.1]heptan-4-aminehydrochloride

• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• IUPAC Name: 3-methyl-2-oxabicyclo[2.2.1]heptan-4-amine;hydrochloride
• InChI: InChI=1S/C7H13NO.ClH/c1-5-7(8)3-2-6(4-7)9-5;/h5-6H,2-4,8H2,1H3;1H
• InChI Key: XIXUYWYGZDMZPI-UHFFFAOYSA-N
• Canonical SMILES: CC1C2(CCC(C2)O1)N.Cl

Description

3-Methyl-2-oxabicyclo[221]heptan-4-aminehydrochloride is a bicyclic amine compound with a unique structure that includes an oxabicyclo ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-oxabicyclo[2.2.1]heptan-4-aminehydrochloride typically involves the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates and can be further functionalized to build up a library of bridged aza-bicyclic structures.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the palladium-catalyzed reaction under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-oxabicyclo[2.2.1]heptan-4-aminehydrochloride undergoes various types of chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form epoxides.

Reduction: Reduction reactions to modify the bicyclic structure.

Substitution: Nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidizing Agents: m-Chloroperoxybenzoic acid (MCPBA) is commonly used for oxidation reactions.

Reducing Agents: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Nucleophiles: Various nucleophiles can be used for substitution reactions, depending on the desired functional group.

Major Products

The major products formed from these reactions include epoxides, reduced bicyclic amines, and substituted derivatives of the original compound.

Scientific Research Applications

3-Methyl-2-oxabicyclo[2.2.1]heptan-4-aminehydrochloride has several scientific research applications:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Methyl-2-oxabicyclo[2.2.1]heptan-4-aminehydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to bind to specific sites, modulating the activity of these targets. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride
• 2-{1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl}acetic acid
• Trimethoxy[2-(7-oxabicyclo[4.1.0]hept-3-yl)ethyl]silane

Uniqueness

3-Methyl-2-oxabicyclo[221]heptan-4-aminehydrochloride is unique due to its specific substitution pattern and the presence of the oxabicyclo ring